Cas no 39718-77-9 ([4-(propylamino)phenyl]acetic acid)
39718-77-9 structure
Product Name:[4-(propylamino)phenyl]acetic acid
CAS No:39718-77-9
MF:C11H15NO2
MW:193.242303133011
CID:1510957
PubChem ID:38318
Update Time:2025-04-21
[4-(propylamino)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(propylamino)phenyl]acetic acid
- 39718-77-9
- (4-Propylaminophenyl)acetic acid
- SCHEMBL11038206
- ACETIC ACID, 2-(p-(PROPYLAMINO)PHENYL)-
- BRN 2364264
- DTXSID80192795
- 4-(Propylamino)benzeneacetic acid
- Acide propylamino-4 phenylacetique [French]
- Acide propylamino-4 phenylacetique
- Benzeneacetic acid, 4-(propylamino)-
-
- Inchi: 1S/C11H15NO2/c1-2-7-12-10-5-3-9(4-6-10)8-11(13)14/h3-6,12H,2,7-8H2,1H3,(H,13,14)
- InChI Key: SSNZERKMCQLMNH-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)NCCC)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
[4-(propylamino)phenyl]acetic acid Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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